Cas no 56427-58-8 (Benzoic acid, 2-(bromomethyl)-5-(trifluoromethyl)-, ethyl ester)

• Product Name: Benzoic acid, 2-(bromomethyl)-5-(trifluoromethyl)-, ethyl ester
• CAS No: 56427-58-8
• MF: C₁₁H₁₀BrF₃O₂
• MW: 311.095113277435
• CID: 4039251
• PubChem ID: 21269154
• Update Time: 2025-04-22

Benzoic acid, 2-(bromomethyl)-5-(trifluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(bromomethyl)-5-(trifluoromethyl)-, ethyl ester
• Ethyl 2-bromomethyl-5-(trifluoromethyl)benzoate
• SCHEMBL10565429
• 56427-58-8

• Inchi： InChI=1S/C11H10BrF3O2/c1-2-17-10(16)9-5-8(11(13,14)15)4-3-7(9)6-12/h3-5H,2,6H2,1H3
• InChI Key： NJBAUKABBFTTFF-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 309.98163Da
• Monoisotopic Mass: 309.98163Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų